Cas no 1391052-84-8 (3-Oxo-2-propylpentanoic Acid Methyl Ester)

• Product Name: 3-Oxo-2-propylpentanoic Acid Methyl Ester
• CAS No: 1391052-84-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4552965
• Update Time: 2025-06-13

3-Oxo-2-propylpentanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-2-propylpentanoic Acid Methyl Ester

• Inchi： 1S/C9H16O3/c1-4-6-7(8(10)5-2)9(11)12-3/h7H,4-6H2,1-3H3
• InChI Key： RCEXGNFDHZQVFG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CCC)C(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on 3-Oxo-2-propylpentanoic Acid Methyl Ester

Comprehensive Analysis of 3-Oxo-2-propylpentanoic Acid Methyl Ester (CAS No. 1391052-84-8): Properties, Applications, and Industry Trends

3-Oxo-2-propylpentanoic Acid Methyl Ester (CAS No. 1391052-84-8) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This β-keto ester derivative exhibits unique structural features, making it valuable for synthetic applications. Its molecular formula C9H16O3 and molecular weight 172.22 g/mol reflect a balanced hydrophobic-hydrophilic profile, ideal for intermediate synthesis. Researchers highlight its role in constructing complex molecules due to the reactive ketone and ester functional groups, which enable diverse chemical transformations like Michael additions or Claisen condensations.

Recent studies emphasize the compound's potential in green chemistry applications. With growing demand for sustainable synthesis routes, 3-Oxo-2-propylpentanoic Acid Methyl Ester serves as a precursor for eco-friendly catalysts. Its compatibility with biocatalysis aligns with the industry's shift toward enzymatic processes, reducing reliance on heavy metal catalysts. Analytical techniques like GC-MS and HPLC confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. The compound's stability under ambient conditions further enhances its handling safety in industrial settings.

The flavor and fragrance industry shows increasing interest in this ester derivative. Its structural similarity to naturally occurring keto acids makes it a candidate for synthesizing aroma compounds. Patent literature reveals innovative uses in creating fruit-flavored esters, particularly in non-alcoholic beverage formulations. When combined with other carbonyl compounds, it contributes to complex olfactory profiles, addressing consumer demand for natural-tasting artificial flavors. Regulatory reviews confirm its safety profile for controlled applications in food additives.

In material science, CAS 1391052-84-8 demonstrates utility as a plasticizer intermediate. Its branched alkyl chain improves compatibility with polymer matrices, while the ester group enhances flexibility. Manufacturers are exploring its incorporation into biodegradable polymers, responding to global concerns over microplastic pollution. The compound's low volatility compared to traditional phthalates positions it as a potential alternative in PVC modification. Thermogravimetric analysis (TGA) data shows decomposition temperatures above 200°C, indicating suitability for processing common thermoplastics.

Quality control protocols for 3-Oxo-2-propylpentanoic Acid Methyl Ester involve rigorous spectroscopic characterization. Infrared spectroscopy confirms the presence of characteristic carbonyl stretches at 1740 cm^-1 (ester C=O) and 1715 cm^-1 (ketone C=O). Nuclear magnetic resonance (NMR) studies reveal distinct proton environments, with the methyl ester group appearing as a singlet at ~3.7 ppm. These analytical markers ensure batch-to-batch consistency, critical for GMP-compliant production in regulated industries. Storage recommendations suggest amber glass containers under nitrogen to prevent oxidative degradation.

Emerging research explores the compound's role in medicinal chemistry. As a protease inhibitor scaffold, its β-keto ester moiety mimics transition states in enzymatic reactions. Computational studies using molecular docking simulations predict moderate binding affinity to several disease targets. While not pharmacologically active itself, derivatives show promise in drug discovery programs targeting metabolic disorders. The propyl side chain offers opportunities for structure-activity relationship (SAR) optimization through synthetic modifications.

Industrial-scale production of 1391052-84-8 typically employs esterification of the corresponding keto acid under mild acidic conditions. Process intensification strategies incorporate continuous flow chemistry to improve yield (>85%) and reduce solvent waste. Life cycle assessment (LCA) studies indicate lower environmental impact compared to analogous linear-chain compounds. Manufacturers emphasize closed-loop systems to recover methanol byproduct, aligning with circular economy principles. Current market analysis projects steady growth (CAGR 4.2%) through 2028, driven by Asian pharmaceutical outsourcing trends.

Environmental fate studies of 3-Oxo-2-propylpentanoic Acid Methyl Ester demonstrate moderate biodegradability (60% in 28 days per OECD 301B). The compound's octanol-water partition coefficient (log P ~1.8) suggests low bioaccumulation potential, addressing ecological safety concerns. Regulatory filings under REACH confirm no classification as a PBT substance (persistent, bioaccumulative, toxic). These characteristics support its inclusion in green solvent formulations for industrial cleaning applications, replacing more hazardous alternatives.

Future research directions focus on catalytic asymmetric synthesis of chiral derivatives. The prochiral center at C-2 offers opportunities for enantioselective transformations using organocatalysts. Academic publications highlight successful resolutions yielding >90% ee, valuable for producing single-enantiomer pharmaceuticals. Additionally, photochemical activation of the β-keto ester moiety enables novel C-C bond forming reactions under visible light irradiation, expanding its synthetic utility. These advancements position CAS 1391052-84-8 as a versatile building block in modern organic synthesis.